Cas no 828277-81-2 (ethyl 2-({4-4-(difluoromethoxy)phenylpyrimidin-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({4-4-(difluoromethoxy)phenylpyrimidin-2-yl}sulfanyl)acetate
• CAS No: 828277-81-2
• MF: C₁₅H₁₄F₂N₂O₃S
• MW: 340.345069408417
• MDL: MFCD04129740
• CID: 3060292
• PubChem ID: 17021356
• Update Time: 2025-09-27

ethyl 2-({4-4-(difluoromethoxy)phenylpyrimidin-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4-(4-(difluoromethoxy)phenyl)pyrimidin-2-yl)thio)acetate
• ethyl 2-({4-4-(difluoromethoxy)phenylpyrimidin-2-yl}sulfanyl)acetate
• ethyl 2-({4-[4-(difluoromethoxy)phenyl]pyrimidin-2-yl}sulfanyl)acetate
• ETHYL 2-({4-[4-(DIFLUOROMETHOXY)PHENYL]-2-PYRIMIDINYL}SULFANYL)ACETATE
• EN300-230959
• ethyl ({4-[4-(difluoromethoxy)phenyl]pyrimidin-2-yl}sulfanyl)acetate
• AKOS000313612
• 828277-81-2
• ethyl 2-[4-[4-(difluoromethoxy)phenyl]pyrimidin-2-yl]sulfanylacetate
• STK306293
• ETHYL ({4-[4-(DIFLUOROMETHOXY)PHENYL]PYRIMIDIN-2-YL}THIO)ACETATE
• Ethyl2-((4-(4-(difluoromethoxy)phenyl)pyrimidin-2-yl)thio)acetate
• CS-0299183

• MDL： MFCD04129740
• Inchi： 1S/C15H14F2N2O3S/c1-2-21-13(20)9-23-15-18-8-7-12(19-15)10-3-5-11(6-4-10)22-14(16)17/h3-8,14H,2,9H2,1H3
• InChI Key： GJYCHWBPLSCIQS-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC=CC(C2C=CC(=CC=2)OC(F)F)=N1

Computed Properties

• Exact Mass: 340.06931981Da
• Monoisotopic Mass: 340.06931981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.6Ų